Chloroquine Sulfate

• CAS No.: 132-73-0
• Product Name: Chloroquine Sulfate
• Molecular Formula: C18H28ClN3O4S
• Molecular Weight: 418 g/mol
• IUPAC Name: 4-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine;hydron;sulfate
• Standard InChI: InChI=1S/C18H26ClN3.H2O4S/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18;1-5(2,3)4/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21);(H2,1,2,3,4)
• Standard InChIKey: OJPWHUOVKVKBQB-UHFFFAOYSA-N
• SMILES: [H+].[H+].CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.[O-]S(=O)(=O)[O-]
• Canonical SMILES: [H+].[H+].CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.[O-]S(=O)(=O)[O-]
• Description: Chloroquine Sulfate is the sulfate salt of chloroquine, a quinoline compound with antimalarial and anti-inflammatory properties. Chloroquine is the most widely used drug against malaria, except for those cases caused by chloroquine resistant Plasmodium falciparum. Although the mechanism of action is not fully understood, chloroquine is shown to inhibit the parasitic enzyme heme polymerase that converts the toxic heme into non-toxic hemazoin, thereby resulting in the accumulation of toxic heme within the parasite. Chloroquine may also interfere with the biosynthesis of nucleic acids.; The prototypical antimalarial agent with a mechanism that is not well understood. It has also been used to treat rheumatoid arthritis, systemic lupus erythematosus, and in the systemic therapy of amebic liver abscesses.
• Synonyms: Melubrin; 7-Chloro-4-[[4-(diethylamino)-1-methylbutyl]amino]quinoline Sulfate; 7-Chloro-4-(4’-diethylamino-1-methylbutylamino)quinoline Sulfate; Chloroquine Sulfate; Chlorquine Sulfate; Ciplaquin; Lariago; Melubrine; NSC 292296; Nivaquine; Resochine
• PubChem Compound: 24883462
• Last Modified: Nov 11 2021